3-chloro-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]aniline

• Molecular Formula: C12H14ClN3
• Molecular Weight: 235.71 g/mol
• IUPAC Name: 3-chloro-N-[2-(2-methylimidazol-1-yl)ethyl]aniline
• InChI: InChI=1S/C12H14ClN3/c1-10-14-5-7-16(10)8-6-15-12-4-2-3-11(13)9-12/h2-5,7,9,15H,6,8H2,1H3
• InChI Key: ZZLRTTRIMPVXFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CCNC2=CC(=CC=C2)Cl

Description

3-Chloro-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]aniline is an aniline derivative featuring a chloro substituent at the benzene ring’s meta-position (C3) and a 2-methylimidazole moiety linked via an ethylamino group to the aniline nitrogen. This structure combines aromatic, heterocyclic, and alkyl components, making it a candidate for pharmaceutical or agrochemical applications due to the imidazole ring’s bioactivity and the chloro group’s electronic effects.

Preparation Methods

Chemical Identity and Structural Features

Molecular Composition

The compound’s molecular formula is C₁₂H₁₄ClN₃ , with a molecular weight of 235.71 g/mol . Its IUPAC name, 3-chloro-N-[2-(2-methylimidazol-1-yl)ethyl]aniline, reflects two critical structural components:

• 3-Chloroaniline moiety : A benzene ring substituted with an amino group (-NH₂) at position 1 and a chlorine atom at position 3.
• 2-(2-Methylimidazol-1-yl)ethyl chain : An ethyl spacer linking the aniline group to a methyl-substituted imidazole ring.

Table 1: Physicochemical Properties

Property	Value/Description
Molecular Formula	C₁₂H₁₄ClN₃
Molecular Weight	235.71 g/mol
Solubility	Soluble in DMF, DMSO; limited in water
logP (Predicted)	2.8
Stability	Sensitive to strong acids/bases

Laboratory-Scale Synthesis

Nucleophilic Substitution Protocol

The most widely documented method involves a two-step nucleophilic substitution reaction :

Step 1: Preparation of 2-(2-Methyl-1H-Imidazol-1-yl)Ethyl Chloride

• Reagents : 2-Methylimidazole, 1,2-dichloroethane, potassium carbonate.
• Conditions : Reflux in dimethylformamide (DMF) at 80°C for 6–8 hours.
• Mechanism : The imidazole nitrogen attacks the electrophilic carbon of 1,2-dichloroethane, displacing a chloride ion.

Step 2: Coupling with 3-Chloroaniline

• Reagents : 3-Chloroaniline, 2-(2-methyl-1H-imidazol-1-yl)ethyl chloride, potassium carbonate.
• Conditions : Stirring in DMF at 60°C for 12 hours under nitrogen atmosphere.
• Purification : Column chromatography (silica gel, ethyl acetate/hexane 3:7) or recrystallization from ethanol.

Table 2: Laboratory-Scale Reaction Parameters

Parameter	Value
Temperature	60–80°C
Solvent	DMF
Base	Potassium carbonate
Yield	70–85%

Industrial-Scale Production

Continuous Flow Synthesis

While specific industrial protocols are proprietary, scalable methods often employ continuous flow reactors to enhance efficiency:

• Advantages : Precise temperature control, reduced reaction times, and higher purity.
• Conditions : Reactants are pumped through a heated reactor tube (residence time: 20–30 minutes) followed by inline purification via liquid-liquid extraction.

Reaction Mechanisms and Optimization

Nucleophilic Attack Dynamics

The reaction proceeds via an SN2 mechanism , where the aniline’s amino group displaces chloride from the ethylimidazole intermediate. Steric hindrance from the methyl group on the imidazole ring slightly reduces reaction kinetics but improves regioselectivity.

Optimization Strategies

• Solvent Selection : Polar aprotic solvents (e.g., DMF, acetonitrile) enhance nucleophilicity.
• Catalysis : Phase-transfer catalysts like tetrabutylammonium bromide (TBAB) increase yields by 10–15%.
• Temperature : Elevated temperatures (70–80°C) accelerate the reaction but risk imidazole ring degradation.

Analytical Characterization

Spectroscopic Techniques

• FTIR : Key peaks include N-H stretch (3300 cm⁻¹), C-Cl stretch (750 cm⁻¹), and imidazole C=N vibrations (1600 cm⁻¹).
• ¹H NMR : Signals at δ 2.4 (imidazole CH₃), δ 6.8–7.9 (aromatic protons), and δ 3.6–4.5 (ethyl CH₂).

Table 3: Characteristic NMR Signals

Proton Environment	Chemical Shift (δ)
Imidazole CH₃	2.4 ppm
Aromatic C-H	6.8–7.9 ppm
Ethyl CH₂	3.6–4.5 ppm

Comparative Analysis with Related Compounds

Structural Analogues

• N-(2-Chlorophenyl) Derivatives : Exhibit lower solubility due to increased hydrophobicity.
• Nitro-Substituted Imidazoles : Require harsher reaction conditions (e.g., higher temperatures) but offer enhanced stability.

Chemical Reactions Analysis

Nucleophilic Aromatic Substitution at the Chlorinated Aniline Ring

The chlorine substituent at the meta position of the aniline ring undergoes nucleophilic substitution under controlled conditions. Key findings include:

Reaction Type	Conditions	Major Product	Catalysts/Reagents Used	Source
Amination	KOH (3.5 eq), DMSO, 80°C, 12 h	3-Amino-N-[2-(2-methylimidazol-1-yl)ethyl]aniline	CuI (10 mol%), 1,10-phenanthroline
Suzuki Coupling	Pd(PPh₃)₄ (5 mol%), Na₂CO₃, DME/H₂O	Biaryl derivatives	Arylboronic acids

• Mechanistic Insight : Copper-catalyzed amination proceeds via a radical pathway in polar aprotic solvents, while palladium-mediated couplings require inert atmospheres for cross-coupling efficiency .

Functionalization of the Imidazole Ring

The 2-methylimidazole group participates in electrophilic substitutions and coordination chemistry:

Electrophilic Sulfonation

Reaction with sulfonyl chlorides yields sulfonamide derivatives:

Sulfonyl Chloride	Conditions	Product	Yield	Source
Pyridine-2-sulfonyl	NEt₃, CH₂Cl₂, 40°C	N-Sulfonylimidazole adduct	78%
1-Methylimidazol-2-sulfonyl	DIPEA, 0°C, CH₂Cl₂	Disubstituted sulfonamide	65%

• Key Observation : Low temperatures (0°C) prevent decomposition of sensitive sulfonyl chlorides .

Metal Coordination

The imidazole nitrogen coordinates transition metals, forming complexes with Cu(II) and Zn(II) in ethanol/water mixtures (pH 7–9) . These complexes exhibit enhanced stability in physiological buffers compared to free ligands .

Reactions at the Ethylamine Bridge

The ethyl linker undergoes two primary transformations:

Oxidation

Controlled oxidation produces N-oxide derivatives:

Oxidizing Agent	Conditions	Product	Selectivity	Source
H₂O₂ (30%)	AcOH, 60°C, 6 h	N-Oxide imidazole	>90%
mCPBA	CHCl₃, 0°C → RT, 24 h	Epoxide side products	45%

Alkylation

Quaternary ammonium salts form via alkylation at the tertiary amine:

Alkylating Agent	Solvent	Counterion	Application	Source
MeI	THF, 0°C → RT	I⁻	Ionic liquid precursors
Benzyl bromide	DMF, K₂CO₃, 60°C	Br⁻	Antimicrobial agents

Reductive Transformations

Catalytic hydrogenation modifies multiple functional groups:

Substrate Modification	Catalyst	Conditions	Product	Source
Nitro → Amine	Pd/C (5%), H₂ (1 atm)	MeOH, 25°C, 12 h	Reduced aniline derivatives
Imine Reduction	NaBH₄	EtOH, 0°C → RT	Secondary amine analogs

Stability Under Physiological Conditions

In phosphate-buffered saline (pH 7.4, 37°C), the compound demonstrates:

• Hydrolytic Stability : <5% degradation over 72 h

• Oxidative Resistance : No N-oxide formation without enzymatic catalysis

• Plasma Protein Binding : 89–92% (human serum albumin)

This stability profile supports its utility as a pharmacophore in antimicrobial and anticancer agents .

Scientific Research Applications

3-chloro-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]aniline is a chemical compound featuring a chloro substituent on the aniline moiety and an imidazole ring connected via an ethyl chain. It is of interest in fields like medicinal chemistry and materials science because of its potential biological activities and applications. The molecular formula is C12H14ClN3, and the molecular weight is approximately 235.71 g/mol .

Potential Applications

• Pharmacology The compound has potential applications as an antimicrobial or antifungal agent because it can disrupt cellular processes in target organisms. The imidazole component can interact with biological macromolecules, coordinate with metal ions, or participate in hydrogen bonding, influencing enzyme activity and other biochemical pathways. Studies have shown its potential to modulate enzyme activities and interfere with cellular signaling pathways. These interactions are crucial for understanding its pharmacological profiles and guiding further development as a therapeutic agent.
• Industrial Applications Though specific industrial applications are not detailed, the synthesis process can utilize continuous flow synthesis methods in industrial settings to enhance efficiency and yield, using automated systems for precise control over reaction parameters.
• Research Studies examining the interactions of 3-chloro-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]aniline with biological targets have revealed its potential to modulate enzyme activities and interfere with cellular signaling pathways. These interactions are crucial for understanding its pharmacological profiles and guiding further development as a therapeutic agent.

Structural Comparisons

Several compounds share structural similarities with 3-chloro-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]aniline:

Compound Name	Structure	Unique Features
4-Chloroaniline	C6H4ClNH2	Commonly used in dye manufacturing; lacks the imidazole ring.
2-Methylimidazole	C4H6N2	Contains only the imidazole structure; no aniline component.
N-Ethyl-N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)aniline	C14H19N3	Similar imidazole structure but features ethyl substitution instead of chloro.

Mechanism of Action

The mechanism of action of 3-chloro-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]aniline involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may target enzymes or receptors involved in cellular processes.

Pathways Involved: It can modulate signaling pathways related to cell growth, apoptosis, and inflammation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Aniline Core

• N-Ethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]aniline (CAS 85959-33-7)
  This analog lacks the chloro substituent but shares the ethyl-linked 2-methylimidazole group. The absence of the chloro group reduces molecular weight (C14H19N3 vs. C12H14ClN3) and likely increases lipophilicity (logP) for the chloro variant. Such differences could enhance membrane permeability in biological systems .
• 5-Chloro-2-(1H-imidazol-1-yl)aniline Here, the imidazole is directly attached to the aniline ring at C2, with chloro at C4.

Linker Modifications

• 3-Chloro-N-(1H-imidazol-2-ylmethyl)aniline
  Replacing the ethyl linker with a methylene group shortens the distance between the aniline and imidazole, which could sterically hinder interactions with target proteins. The chloro at C3 remains, preserving electronic effects .
• 2-[2-(1H-Imidazol-1-yl)ethoxy]aniline An ethoxy linker replaces the ethylamino group, introducing an oxygen atom.

Imidazole Ring Modifications

• 3-(1-Butyl-1H-imidazol-2-yl)aniline
  A butyl group on the imidazole nitrogen enhances hydrophobicity, as evidenced by its liquid state (oil) versus the solid-state of 3-(2-methyl-1H-imidazol-1-yl)aniline (mp 119.5–121.5°C). The target compound’s 2-methyl group balances steric bulk and solubility .
• 3-(4-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)aniline
  Substitution with a trifluoromethyl group at C5 introduces strong electron-withdrawing effects, contrasting with the chloro group’s moderate electronegativity. This could alter reactivity in nucleophilic aromatic substitution reactions .

Physicochemical and Functional Comparisons

Table 1: Key Properties of Selected Analogs

Compound Name	Molecular Formula	Molecular Weight	Substituents (Aniline/Imidazole)	Physical State	Notable Features
3-Chloro-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]aniline	C12H14ClN3	235.71	Cl (C3), 2-Me-imidazole (ethyl)	Not reported	Balanced lipophilicity, bioactivity potential
N-Ethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]aniline	C14H19N3	217.32	None, 2-Me-imidazole (ethyl)	Not reported	Higher flexibility, lower polarity
3-Chloro-N-(1H-imidazol-2-ylmethyl)aniline	C10H10ClN3	207.66	Cl (C3), imidazole (methylene)	Not reported	Compact structure, steric hindrance
3-(1-Butyl-1H-imidazol-2-yl)aniline	C13H17N3	215.30	None, 1-butyl-imidazole	Oil	High hydrophobicity
5-Chloro-2-(1H-imidazol-1-yl)aniline	C9H8ClN3	193.63	Cl (C5), imidazole (C2)	Not reported	Rigid structure, direct conjugation

Key Observations:

• Lipophilicity: Chloro and alkyl groups increase logP, favoring membrane permeability. The target compound’s logP is likely intermediate between non-chloro analogs (e.g., CAS 85959-33-7) and highly substituted derivatives like 3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)aniline .
• Solubility: Ethylamino and ethoxy linkers improve aqueous solubility compared to methylene or butyl groups. The target compound’s solubility may be moderate, suitable for oral formulations .
• Synthetic Accessibility : Compounds with direct imidazole-aniline linkages (e.g., ) may require fewer synthesis steps than those with ethyl spacers, which might involve coupling reactions like nucleophilic substitution or reductive amination .

Research Needs :

• Experimental determination of melting point, solubility, and logP.
• Biological screening for antimicrobial, anticancer, or enzyme-inhibitory activity.
• Comparative SAR studies with the analogs discussed.

Q & A

Q. Key Variables :

• Solvent choice : DMF or acetonitrile enhances nucleophilicity of the amine.
• Temperature : Higher temperatures (>80°C) reduce reaction time but may increase side products.
• Catalyst : Microwave-assisted synthesis (e.g., 100–150 W, 30–60 min) significantly improves yield (70–85%) compared to conventional heating (50–65%) .

How can structural characterization of this compound be optimized using spectroscopic and crystallographic methods?

Basic Research Question
Spectroscopy :

• ¹H/¹³C NMR : The aromatic protons of the aniline moiety appear as doublets (δ 6.8–7.2 ppm), while the imidazole protons resonate at δ 7.3–7.5 ppm. The ethylene linker (-CH₂-CH₂-) shows signals at δ 3.6–4.2 ppm .
• Mass Spectrometry : ESI-MS typically displays [M+H]⁺ peaks at m/z 266.1 (calculated for C₁₂H₁₄ClN₃).

Q. Crystallography :

• X-ray diffraction : Use SHELX programs (e.g., SHELXL) for refinement. The imidazole ring and aniline group exhibit dihedral angles of 15–25°, indicating moderate conjugation .

What strategies resolve contradictions in reactivity data for nucleophilic substitution reactions involving this compound?

Advanced Research Question
Contradictions often arise from competing pathways (e.g., elimination vs. substitution).

• Control Experiments :
  • Vary leaving groups (e.g., Cl vs. Br) to assess SN2 vs. SN1 dominance.
  • Use kinetic studies (e.g., monitoring by HPLC) to identify intermediates .
• Computational Modeling : DFT calculations (B3LYP/6-31G*) predict activation energies for substitution at the ethylene linker, explaining regioselectivity .

How can the imidazole moiety’s coordination chemistry be exploited in catalysis or materials science?

Advanced Research Question
The imidazole group acts as a ligand for transition metals (e.g., Cu²⁺, Fe³⁺):

• Catalysis : In Suzuki-Miyaura coupling, Pd(0) complexes with the imidazole nitrogen enhance catalytic turnover (TOF > 500 h⁻¹) .
• Materials : Coordination polymers synthesized with AgNO₃ exhibit luminescence properties (λₑₘ = 450–470 nm) .

What methodological approaches are used to evaluate biological activity, and how are false positives mitigated?

Advanced Research Question
Assay Design :

• In vitro : Screen against enzyme targets (e.g., phosphodiesterase-4) using fluorescence-based assays (IC₅₀ < 10 µM) .
• In vivo : Zebrafish models assess apoptosis induction (LC₅₀ > 100 µM) .

Q. Mitigating False Positives :

• Counter-Screens : Use orthogonal assays (e.g., SPR for binding affinity vs. enzymatic inhibition).
• Proteomics : SILAC labeling identifies off-target effects .

How do steric and electronic effects influence the compound’s reactivity in heterocyclic ring-forming reactions?

Advanced Research Question

• Steric Effects : The 2-methyl group on the imidazole hinders electrophilic attack at the N1 position, directing reactivity to the aniline’s meta-chloro site.
• Electronic Effects : The electron-withdrawing Cl substituent activates the aniline for nitrosation (e.g., HNO₂ in H₂SO₄ yields nitroso derivatives) .